1-(2,3-dimethoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine

• IUPAC Name: [1-[(2,3-dimethoxyphenyl)methyl]piperidin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H28N2O3/c1-23-17-7-5-6-16(18(17)24-2)14-20-12-8-15(9-13-20)19(22)21-10-3-4-11-21/h5-7,15H,3-4,8-14H2,1-2H3
• InChI Key: NJRNPOHSQCOVIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCC(CC2)C(=O)N3CCCC3
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

1-(2,3-dimethoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine, commonly known as CTDP-31, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTDP-31 belongs to the class of piperidine derivatives and has been studied for its ability to modulate the activity of certain neurotransmitters in the brain.

Mechanism of Action

CTDP-31 acts as a partial agonist at dopamine D2 and serotonin 5-HT2A receptors, which are involved in the regulation of mood, cognition, and behavior. By modulating the activity of these receptors, CTDP-31 can exert its therapeutic effects in various disorders.
Biochemical and Physiological Effects
CTDP-31 has been shown to increase the release of dopamine and serotonin in the brain, which can lead to improved mood, cognition, and behavior. It has also been shown to enhance the activity of certain brain regions involved in reward processing and decision-making.

Advantages and Limitations for Lab Experiments

CTDP-31 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity, which makes it suitable for use in various assays. However, its limited solubility in water can pose challenges in certain experiments.

Future Directions

There are several potential future directions for research on CTDP-31. One area of interest is its potential use in the treatment of addiction, as it has been shown to modulate the activity of brain regions involved in reward processing. Additionally, further studies are needed to elucidate the exact mechanism of action of CTDP-31 and its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

CTDP-31 has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to modulate the activity of dopamine and serotonin receptors, which are implicated in the pathogenesis of several disorders such as schizophrenia, depression, and addiction.